Cas no 1000340-09-9 (4-(Pyridin-3-yloxy)benzenesulfonic acid)

• Product Name: 4-(Pyridin-3-yloxy)benzenesulfonic acid
• CAS No: 1000340-09-9
• MF: C₁₁H₉NO₄S
• MW: 251.258461713791
• MDL: MFCD09910428
• CID: 4558409
• Update Time: 2025-11-07

4-(Pyridin-3-yloxy)benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-(PYRIDIN-3-YLOXY)BENZENESULFONIC ACID
• AR3560
• 4-pyridin-3-yloxybenzenesulfonic acid
• A926565
• 4-(Pyridin-3-yloxy)benzenesulfonic acid

• MDL： MFCD09910428
• Inchi： 1S/C11H9NO4S/c13-17(14,15)11-5-3-9(4-6-11)16-10-2-1-7-12-8-10/h1-8H,(H,13,14,15)
• InChI Key： XKUSGPLCKNQLQH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=NC=CC=1)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9

Experimental Properties

• Color/Form: White to Yellow Solid

4-(Pyridin-3-yloxy)benzenesulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(Pyridin-3-yloxy)benzenesulfonic acid

Recent Advances in the Study of 4-(Pyridin-3-yloxy)benzenesulfonic Acid (CAS: 1000340-09-9): A Comprehensive Research Brief

4-(Pyridin-3-yloxy)benzenesulfonic acid (CAS: 1000340-09-9) is a sulfonic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4-(Pyridin-3-yloxy)benzenesulfonic acid is its incorporation into the design of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the sulfonic acid moiety of this compound has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(Pyridin-3-yloxy)benzenesulfonic acid exhibited potent inhibitory activity against JAK2 and EGFR kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for the development of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, recent research has also investigated the anti-inflammatory properties of 4-(Pyridin-3-yloxy)benzenesulfonic acid. A study conducted by researchers at the University of Cambridge revealed that this compound could modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a lead compound for the development of anti-inflammatory drugs.

The synthetic versatility of 4-(Pyridin-3-yloxy)benzenesulfonic acid has also been a focus of recent research. A 2022 paper in Organic Letters detailed a novel, high-yield synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction. This method not only improved the efficiency of synthesis but also enabled the production of gram-scale quantities, facilitating further biological evaluation. The authors emphasized the scalability of this approach, which could be instrumental in industrial applications.

Despite these promising findings, challenges remain in the development of 4-(Pyridin-3-yloxy)benzenesulfonic acid-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits limited oral bioavailability, necessitating further structural modifications to improve its drug-like properties. Recent work published in European Journal of Medicinal Chemistry has explored the use of prodrug strategies to enhance its absorption and distribution, with preliminary results showing improved efficacy in animal models.

In conclusion, 4-(Pyridin-3-yloxy)benzenesulfonic acid (CAS: 1000340-09-9) represents a promising scaffold for the development of kinase inhibitors and anti-inflammatory agents. Recent studies have elucidated its mechanism of action, synthetic accessibility, and potential therapeutic applications. However, ongoing research is needed to address its pharmacokinetic limitations and optimize its clinical potential. This compound continues to be a valuable subject of investigation in the field of chemical biology and medicinal chemistry.